Cas no 149432-76-8 (1H-Furo[3,2-e]benzimidazole(9CI))

• Product Name: 1H-Furo[3,2-e]benzimidazole(9CI)
• CAS No: 149432-76-8
• MF: C₉H₆N₂O
• MW: 158.15674161911
• CID: 100409
• PubChem ID: 45078075
• Update Time: 2025-04-18

1H-Furo[3,2-e]benzimidazole(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Furo[3,2-e]benzimidazole(9CI)
• 3H-furo[3,2-e]benzimidazole
• 149432-76-8
• DTXSID90663441
• 1H-Benzofuro[4,5-d]imidazole

• Inchi： 1S/C9H6N2O/c1-2-8-6(3-4-12-8)9-7(1)10-5-11-9/h1-5H,(H,10,11)
• InChI Key： SMTSNGPUPLUJBB-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C=CC1=C2N=CN1

Computed Properties

• Exact Mass: 158.04808
• Monoisotopic Mass: 158.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 41.82